Cas no 1407714-55-9 (3-bromo-6-methyl-1,2-benzoxazole)

3-bromo-6-methyl-1,2-benzoxazole structure
1407714-55-9 structure
Product Name:3-bromo-6-methyl-1,2-benzoxazole
CAS No:1407714-55-9
MF:C8H6BrNO
MW:212.043341159821
CID:6833375
PubChem ID:83835184
Update Time:2025-03-27

3-bromo-6-methyl-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 1407714-55-9
    • 3-Bromo-6-methylbenzo[d]isoxazole
    • 3-bromo-6-methyl-1,2-benzoxazole
    • Inchi: 1S/C8H6BrNO/c1-5-2-3-6-7(4-5)11-10-8(6)9/h2-4H,1H3
    • InChI Key: HWGAECPCTVUZDF-UHFFFAOYSA-N
    • SMILES: BrC1C2C=CC(C)=CC=2ON=1

Computed Properties

  • Exact Mass: 210.963
  • Monoisotopic Mass: 210.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 3.1
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